Cas no 1380332-02-4 (7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine)

• Product Name: 7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine
• CAS No: 1380332-02-4
• MF: C₁₁H₆BrFN₄
• MW: 293.094543933868
• CID: 4827829
• Update Time: 2025-05-21

7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-2-(2-FLUOROPYRIDIN-4-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• 7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine

• Inchi： 1S/C11H6BrFN4/c12-8-2-4-17-10(6-8)15-11(16-17)7-1-3-14-9(13)5-7/h1-6H
• InChI Key： GZVMCNIMHLTFTF-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC(C1C=CN=C(C=1)F)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine

Comprehensive Overview of 7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine (CAS No. 1380332-02-4)

The compound 7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine (CAS No. 1380332-02-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyridine core substituted with a bromo group and a 2-fluoropyridine moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the rising demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by advancements in precision medicine. The 7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine structure aligns with this trend, as its fluoropyridine and brominated components enhance binding affinity and metabolic stability. These attributes are critical for optimizing drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion), topics frequently queried in AI-driven drug design platforms and scientific literature.

The synthesis of CAS No. 1380332-02-4 typically involves multi-step organic reactions, including cross-coupling and cyclization strategies. Its triazolopyridine backbone is analogous to fragments found in FDA-approved drugs, such as Alpelisib (a PI3K inhibitor), highlighting its relevance in medicinal chemistry. This connection has spurred discussions in online forums about "how to modify triazolopyridine derivatives for improved bioactivity"—a common search query among chemists.

Beyond pharmaceuticals, 7-Bromo-2-(2-fluoropyridin-4-YL)-[1,2,4]triazolo[1,5-A]pyridine is explored in agrochemical innovation. Its halogenated pyridine unit is a key motif in herbicides and fungicides, addressing global concerns about sustainable crop protection. Searches for "fluoropyridine-based agrochemicals" have surged, reflecting industry interest in eco-friendly alternatives.

Analytical characterization of this compound employs techniques like NMR, HPLC, and mass spectrometry, ensuring purity for research use. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under current regulations. This aligns with the growing emphasis on green chemistry principles in synthetic workflows.

In summary, CAS No. 1380332-02-4 represents a promising building block for drug discovery and material science. Its structural features cater to modern demands for selective inhibitors and functional materials, making it a recurring subject in both academic publications and patent filings. As the scientific community prioritizes AI-augmented molecular design, compounds like this will remain at the forefront of innovation.